Cas no 22946-12-9 (1,3-Benzodioxole-2-methanol)
1,3-Benzodioxole-2-methanol structure
Product Name:1,3-Benzodioxole-2-methanol
CAS No:22946-12-9
MF:C8H8O3
MW:152.147322654724
CID:251521
PubChem ID:20367000
Update Time:2025-04-19
1,3-Benzodioxole-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-2-methanol
- Methanol,1,3-benzodioxol-2-yl-
- 1,3-benzodioxol-2-ylmethanol
- SCHEMBL4333283
- 22946-12-9
- DTXSID70606199
- NVFNURDSPUTUOR-UHFFFAOYSA-N
- benzo[d][1,3]dioxol-2-ylmethanol
- (2H-1,3-Benzodioxol-2-yl)methanol
-
- Inchi: 1S/C8H8O3/c9-5-8-10-6-3-1-2-4-7(6)11-8/h1-4,8-9H,5H2
- InChI Key: NVFNURDSPUTUOR-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2OC1CO
Computed Properties
- Exact Mass: 152.04734
- Monoisotopic Mass: 152.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.69
1,3-Benzodioxole-2-methanol Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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